Cas no 25550-79-2 (Hexanedioic acid,bis(nonylphenyl) ester (9CI))
25550-79-2 structure
Product Name:Hexanedioic acid,bis(nonylphenyl) ester (9CI)
CAS No:25550-79-2
MF:C36H54O4
MW:550.811571598053
CID:281582
PubChem ID:3015239
Update Time:2025-04-19
Hexanedioic acid,bis(nonylphenyl) ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid,bis(nonylphenyl) ester (9CI)
- bis(2-nonylphenyl) hexanedioate
- Bis(nonylphenyl) adipate
- DTXSID10180246
- EINECS 247-097-8
- 25550-79-2
- NS00027915
- Bis-(nonylphenyl)adipate
-
- Inchi: 1S/C36H54O4/c1-3-5-7-9-11-13-15-23-31-25-17-19-27-33(31)39-35(37)29-21-22-30-36(38)40-34-28-20-18-26-32(34)24-16-14-12-10-8-6-4-2/h17-20,25-28H,3-16,21-24,29-30H2,1-2H3
- InChI Key: NECICMYQQDSCJO-UHFFFAOYSA-N
- SMILES: O(C(CCCCC(=O)OC1C=CC=CC=1CCCCCCCCC)=O)C1C=CC=CC=1CCCCCCCCC
Computed Properties
- Exact Mass: 550.40242
- Monoisotopic Mass: 550.40221020g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 40
- Rotatable Bond Count: 25
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Hexanedioic acid,bis(nonylphenyl) ester (9CI) Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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